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Compound of Interest

Compound Name: GTP TRIS SALT
CAS No.: 103192-46-7
Cat. No.: B1140819
Get Quote
. J

Executive Summary

Guanosine 5'-triphosphate (GTP) is a labile, high-energy nucleotide essential for G-protein
signaling, protein synthesis, and cytoskeletal dynamics. While commonly supplied as Lithium or
Sodium salts, the Tris (tris(hydroxymethyl)aminomethane) salt form is critical for applications
sensitive to alkali metals (e.g., Nat/K+-ATPase assays, ion channel studies).

This guide addresses the specific solubility dynamics of GTP Tris salt, providing a validated
protocol for preparing stable 100 mM stock solutions. Key technical constraints include the
temperature-dependent pKa of Tris, the catalytic effect of divalent cations (Mg?*) on hydrolysis,
and the strict requirement for pH control to prevent acid-catalyzed degradation.

Chemical & Physical Properties[1][2][3][4][5][6][7]

Understanding the ionic environment is prerequisite to successful solubilization. GTP is a
polyprotic acid; its stability and solubility are dictated by the ionization state of its phosphate
chain.
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Property Specification Technical Note

Tris salt MW varies by
Molecular Formula C10H16Ns5014P3 (Free Acid) stoichiometry (typically ~898
Da for 3x Tris).

Commercially supplied as 100

Solubility Limit ~100 mM (Aqueous) mM solution; Powder solubility
~50 mg/mL.
At pH 7.5, GTP exists primarily
pKa Values 3.3 (0), 6.3 (y), 9.3 (N1)
as GTP4~.
Extinction coefficient € = 13.7
Amax 253 nm
mM~icm~t at pH 7.0.
N ) ) ) Prevents interference in alkali-
Critical Counterion Tris* (vs. Na*/Li*)

sensitive enzymatic assays.

Solubility Dynamics & Preparation Protocol
The "Tris-Shift" Phenomenon

Unlike phosphate or HEPES buffers, Tris exhibits a significant temperature-dependent pKa shift
(

). A GTP stock titrated to pH 7.5 at 25°C will shift to pH ~8.1 at 4°C (storage) and pH ~7.2 at
37°C (assay).

e Implication: You must titrate GTP stocks at the temperature of preparation (usually room
temp), but validate pH compatibility for the assay temperature.

Validated Protocol: Preparation of 100 mM GTP Tris Stock

Objective: Create a neutral, stable 100 mM GTP stock from Free Acid or Tris Salt powder.
Reagents:
e GTP Free Acid (MW ~523.2 g/mol ) OR GTP Tris Salt (Check specific batch MW).

» Tris Base (Solid or 2M solution). Do NOT use Tris-HCI.
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» Nuclease-free water (DEPC-treated or equivalent).
Workflow:
o Calculation: Determine mass for 1 mL of 100 mM solution.

o Example (Free Acid):

e Initial Dissolution: Add GTP powder to ~80% of final volume (e.g., 800 pL) of water.

o Observation: Solution will be highly acidic (pH ~3.0) and may appear cloudy or dissolve
slowly. Do not heat.

o Neutralization (The Critical Step):

[e]

Slowly add 2M Tris Base while monitoring pH.

o

GTP requires approx. 3-4 moles of Tris per mole of GTP to reach pH 7.5.

[¢]

Target pH: 7.3 - 7.5.

[¢]

Why Tris Base? Using Tris-HCI adds excess chloride ions, increasing ionic strength
unnecessarily. Using NaOH reintroduces sodium, negating the purpose of the Tris salt.

o Final Adjustment: Adjust volume to 1 mL with water. Filter sterilize (0.22 um) if necessary for
cell culture, though filtration can result in minor volume loss.

» Aliquoting: Divide into single-use aliquots (e.g., 50 pL) to prevent freeze-thaw degradation.

Visualization: Solvation & Dissociation Logic

The following diagram illustrates the chemical dissociation pathway and the role of Tris in
stabilizing the polyanionic GTP species.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Neutral Stock
(PH 7.5)
GTP*~/ 3TrisH*

Add Tris Base
(Proton Acceptor)

Acidic Solution
(pH <3.0)
Protonated Phosphates

GTP (Solid)
Free Acid or Salt

Precipitation Risk
(High [Mg2*] or Acidic pH)

Click to download full resolution via product page

Caption: Solvation pathway for GTP. Acidic conditions promote aggregation; Tris base drives
deprotonation to the soluble GTP*~ species.

Stability & Degradation Mechanisms

GTP is thermodynamically unstable. The hydrolysis of the y-phosphate to form GDP is the
primary degradation pathway.

e Hydrolysis Rate: At pH 7.5, GTP hydrolyzes at ~2-4% per year at -20°C, but ~2% per 4 days
at 37°C.

e pH Sensitivity: Hydrolysis is acid-catalyzed. Maintaining pH > 7.0 is crucial.[1]

o Magnesium Effect: Mg2* coordinates the (3 and y phosphates, pulling electron density and
making the phosphorus more electrophilic. While essential for biological activity, Mg2*
accelerates non-enzymatic hydrolysis in solution.

o Best Practice: Store GTP stocks without Mg?+. Add MgClz only to the working buffer
immediately prior to the assay.

Visualization: Stability Decision Tree
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Caption: Stability workflow. Note that Mg2* and heat (Assay conditions) significantly accelerate
hydrolysis to GDP.

Buffer Compatibility & Troubleshooting
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Issue

Cause

Solution

Precipitation with Mg2*

Formation of insoluble Mg-
GTP complexes at very high
concentrations (>50 mM
Mgz*).

Keep [Mg?*] close to equimolar
with GTP (e.g., 1-10 mM) in
the assay. Mg-GTP is soluble

at physiological levels.

"Cloudy" Stock

Incomplete neutralization (pH
<6.0).[2]

Add more Tris Base. GTP is
not fully soluble in its
protonated acid form at 100
mM.

Assay Interference

Presence of Na*/Li* from

wrong salt form.

Use GTP Tris salt exclusively;
ensure pH adjustment uses
Tris Base, not NaOH.

Yellowing

Oxidation or severe

degradation.

Discard stock. Confirm storage
at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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